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Compound of Interest

Compound Name:
3-Butoxy-2,6-

difluorobenzaldehyde

CAS No.: 1706461-13-3

Cat. No.: B1447020

Get Quote

Executive Summary
3-Butoxy-2,6-difluorobenzaldehyde (CAS: 1706461-13-3) is a specialized fluorinated building

block used primarily in the synthesis of bioactive pharmaceutical ingredients.[1][2] Its structural

features—an electron-deficient aldehyde group flanked by two fluorine atoms and an electron-

donating butoxy chain—impart unique reactivity but also specific stability challenges.

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to address the

practical realities of handling this compound in a research or scale-up environment. The core

risks are respiratory/surface irritation, auto-oxidation sensitivity, and hydrogen fluoride (HF)

generation under thermal stress.

Physicochemical & Hazard Profile
The following data consolidates available experimental values and predictive models based on

structural analogs (e.g., 2,6-difluorobenzaldehyde).
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Table 1: Chemical Identity & Properties
Property Specification

CAS Number 1706461-13-3

Molecular Formula C₁₁H₁₂F₂O₂

Molecular Weight 214.21 g/mol

Physical State Liquid or Low-Melting Solid (Ambient)

Boiling Point ~280–290°C (Predicted)

Flash Point >90°C (Estimated, Combustible Class IIIA)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Reactivity
Electrophilic aldehyde; susceptible to radical

auto-oxidation

Table 2: GHS Hazard Classification
Hazard Class Category H-Code Description

Skin Irritation 2 H315
Causes skin irritation.

[3][4]

Eye Irritation 2A H319
Causes serious eye

irritation.[3][4][5][6][7]

STOT - SE 3 H335
May cause respiratory

irritation.[3]

Aquatic Toxicity Chronic 3 H412

Harmful to aquatic life

with long-lasting

effects.
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Critical Warning: While the pure compound is an irritant, thermal decomposition (e.g., fire)

releases Hydrogen Fluoride (HF) gas. Emergency response protocols must account for this

secondary hazard.

Mechanisms of Instability: The "Why" Behind the
Protocol
To ensure safety and purity, researchers must understand the degradation pathways. Blind

adherence to storage rules often leads to compliance failure; understanding the mechanism

ensures vigilance.

Aldehyde Auto-Oxidation
Benzaldehydes are notoriously prone to radical-chain auto-oxidation, converting the aldehyde

to a carboxylic acid (benzoic acid derivative). The 2,6-difluoro substitution pattern can

accelerate this by withdrawing electron density, making the benzylic hydrogen more acidic and

susceptible to abstraction.

Implication: If stored under air, the compound will accumulate 3-butoxy-2,6-difluorobenzoic

acid, which can alter stoichiometry in downstream reactions (e.g., reductive aminations).

Thermal Decomposition
Fluorinated aromatics possess strong C-F bonds. However, under combustion conditions

(>300°C), these bonds rupture, reacting with atmospheric moisture to form HF.

Implication: Firefighting requires specific PPE (SCBA) to prevent chemical pneumonitis from

HF inhalation.

Diagram 1: Degradation & Reaction Logic
This diagram illustrates the auto-oxidation pathway and the decision logic for handling.
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Caption: Pathway A (Top) shows the silent degradation risk (oxidation). Pathway B (Bottom)

shows the critical safety risk (fire).

Storage & Handling Protocols
Storage Hierarchy

Temperature: Store at 2–8°C. Low temperature kinetically inhibits the radical initiation step of

auto-oxidation.

Atmosphere:Inert Gas (Argon/Nitrogen) is mandatory. Headspace must be purged after

every use.

Container: Amber glass with a Teflon-lined cap. The amber glass prevents photo-initiated

radical formation; Teflon resists potential HF traces or acid formation.

Transfer Protocol (Air-Sensitive Technique)
For high-purity applications (e.g., GMP synthesis), avoid pouring. Use the following positive-

pressure transfer method:

Preparation: Dry a syringe and needle in an oven (>60°C). Flush with Nitrogen.

Equilibration: Insert a nitrogen balloon needle into the septum of the source bottle to equalize

pressure.

Withdrawal: Insert the sampling needle. Withdraw the required volume slowly to prevent

cavitation bubbles.
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Sealing: Remove the nitrogen balloon last. Wrap the cap immediately with Parafilm to ensure

a gas-tight seal during cold storage.

Emergency Response & Waste Management
Spill Management
Scenario: A 100 mL bottle drops and shatters in the fume hood.

Evacuate & Ventilate: Clear the immediate area. Ensure the fume hood sash is lowered.

PPE Upgrade: Wear double nitrile gloves (fluorinated compounds can permeate standard

latex) and a full-face shield.

Containment: Do not use water (immiscible). Use a vermiculite or chem-sorb pad to absorb

the liquid.

Neutralization: Wipe the surface with a mild basic solution (5% Sodium Carbonate) to

neutralize any carboxylic acid byproducts, then wash with soap and water.

Disposal: Seal waste in a container labeled "Fluorinated Organic Waste." Do not mix with

acid waste (risk of HF generation if impurities are present).

Firefighting Strategy
Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[6][7]

Specific Hazard: The presence of Fluorine means water run-off may become acidic (HF).

Contain fire water if possible.

First Responders: Must wear Self-Contained Breathing Apparatus (SCBA).

Diagram 2: Emergency Decision Tree
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Caption: Decision logic distinguishing spill cleanup (chemical focus) from fire response

(respiratory focus).[3][4][7][8]

Synthetic Utility & Process Safety
When using 3-Butoxy-2,6-difluorobenzaldehyde in synthesis (e.g., reductive amination),

consider the steric and electronic effects of the 2,6-difluoro motif.
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Reactivity: The aldehyde carbon is highly electrophilic due to the withdrawing fluorine atoms.

Reactions with amines will be faster than with non-fluorinated benzaldehydes.

Exotherm Control: Because reaction rates are accelerated, add the aldehyde dropwise to the

amine/reducing agent mixture at 0°C to manage exotherms.

Workup: Avoid highly acidic workups if the product is acid-sensitive; the fluorine atoms can

destabilize the benzylic position under harsh conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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